Cas no 1206985-48-9 (3-(thiophen-2-yl)-1-{4-(thiophen-2-yl)oxan-4-ylmethyl}urea)

• Product Name: 3-(thiophen-2-yl)-1-{4-(thiophen-2-yl)oxan-4-ylmethyl}urea
• CAS No: 1206985-48-9
• MF: C₁₅H₁₈N₂O₂S₂
• MW: 322.445621013641
• CID: 5981174
• PubChem ID: 45504517
• Update Time: 2025-10-29

3-(thiophen-2-yl)-1-{4-(thiophen-2-yl)oxan-4-ylmethyl}urea Chemical and Physical Properties

Names and Identifiers

• 3-(thiophen-2-yl)-1-{4-(thiophen-2-yl)oxan-4-ylmethyl}urea
• 1-thiophen-2-yl-3-[(4-thiophen-2-yloxan-4-yl)methyl]urea
• 3-(thiophen-2-yl)-1-{[4-(thiophen-2-yl)oxan-4-yl]methyl}urea
• AKOS024520908
• 1206985-48-9
• VU0522524-1
• F5832-0083
• 1-(thiophen-2-yl)-3-((4-(thiophen-2-yl)tetrahydro-2H-pyran-4-yl)methyl)urea

• Inchi： 1S/C15H18N2O2S2/c18-14(17-13-4-2-10-21-13)16-11-15(5-7-19-8-6-15)12-3-1-9-20-12/h1-4,9-10H,5-8,11H2,(H2,16,17,18)
• InChI Key： CRKPQXDNLHQMGU-UHFFFAOYSA-N
• SMILES： N(C1SC=CC=1)C(NCC1(C2SC=CC=2)CCOCC1)=O

Computed Properties

• Exact Mass: 322.081
• Monoisotopic Mass: 322.081
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 107A^2
• XLogP3: 2.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 3-(thiophen-2-yl)-1-{4-(thiophen-2-yl)oxan-4-ylmethyl}urea

3-(Thiophen-2-Yl)-1-{4-(Thiophen-2-Yl)Oxan-4-Ylmethyl}Urea: A Comprehensive Overview

The compound 3-(Thiophen-2-Yl)-1-{4-(Thiophen-2-Yl)Oxan-4-Ylmethyl}Urea (CAS No. 1206985-48-9) is a fascinating molecule with a unique structure and potential applications in various fields. This compound belongs to the class of urea derivatives, which are widely studied for their diverse chemical and biological properties. The molecule features a thiophene ring, a heterocyclic aromatic compound, which is known for its stability and reactivity in organic synthesis.

Recent studies have highlighted the importance of thiophene-containing compounds in drug discovery and material science. For instance, researchers have explored the use of thiophene derivatives in designing novel pharmaceutical agents due to their ability to interact with biological targets such as enzymes and receptors. The presence of the thiophene ring in 3-(Thiophen-2-Yl)-1-{4-(Thiophen-2-Yl)Oxan-4-Ylmethyl}Urea makes it a promising candidate for further investigation in this area.

The oxazolidinone moiety, another key component of this compound, has been extensively studied for its role in peptide synthesis and as a building block in organic chemistry. The combination of thiophene and oxazolidinone groups in this molecule creates a unique chemical environment that could be exploited for innovative applications. For example, recent research has demonstrated the potential of oxazolidinone derivatives in catalysis and as stabilizing agents in polymer systems.

From a structural perspective, 3-(Thiophen-2-Yl)-1-{4-(Thiophen-2-Yl)Oxan-4-Ylmethyl}Urea exhibits a high degree of symmetry, which may contribute to its stability and reactivity. The urea group is known for its ability to form hydrogen bonds, making it an attractive component for designing supramolecular assemblies and functional materials. This property has been leveraged in recent studies to develop self-healing materials and stimuli-responsive systems.

In terms of synthesis, the compound can be prepared through a variety of methods, including nucleophilic substitution and condensation reactions. The use of thiophene precursors and oxazolidinone intermediates allows for precise control over the molecular structure, enabling the creation of tailored compounds with specific functionalities. Researchers have also explored green chemistry approaches to synthesize similar molecules, reducing environmental impact while maintaining high yields.

Looking ahead, the potential applications of 3-(Thiophen-2-Yl)-1-{4-(Thiophen-2-Yl)Oxan-4-Ylmethyl}Urea are vast and varied. Its unique combination of functional groups makes it an ideal candidate for exploring new chemical reactions and developing advanced materials. For instance, ongoing studies are investigating its use in organic electronics, where thiophene-containing compounds are known to exhibit desirable electronic properties.

In conclusion, 3-(Thiophen-2-Yl)-1-{4-(Thiophen-2-Yl)Oxan